2-[4-(phenylcarbonylamino)(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thi ophen-2-ylthio)]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-[10-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl]benzamide
• InChI: InChI=1S/C21H17N5O2S3/c27-15(23-20-22-9-10-29-20)11-30-21-25-17(24-18(28)12-5-2-1-3-6-12)16-13-7-4-8-14(13)31-19(16)26-21/h1-3,5-6,9-10H,4,7-8,11H2,(H,22,23,27)(H,24,25,26,28)
• InChI Key: ZDCSWXJFWJJDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC(=NC(=C23)NC(=O)C4=CC=CC=C4)SCC(=O)NC5=NC=CS5
• Molecular Formula: C21H17N5O2S3
• Molecular Weight: 467.6 g/mol

Description

2-[4-(phenylcarbonylamino)(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thi ophen-2-ylthio)]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H17N5O2S3 and its molecular weight is 467.58. The purity is usually 95%.
BenchChem offers high-quality 2-[4-(phenylcarbonylamino)(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thi ophen-2-ylthio)]-N-(1,3-thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-(phenylcarbonylamino)(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thi ophen-2-ylthio)]-N-(1,3-thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Properties

The compound has a complex structure, combining a benzamide core with a 1,3-thiazole ring and a cyclopenta[4,5]thieno[2,3-d]pyrimidine moiety. Here’s the chemical formula:

Compound: C22H16N6O2S3\text{Compound: } \text{C}_{22}\text{H}_{16}\text{N}_6\text{O}_2\text{S}_3 Compound: C22​H16​N6​O2​S3​

• .

Pharmacological Activities

The compound and its derivatives exhibit various biological activities:

• .
• .
• .

Drug Development and Therapeutic Potential

Imidazole-containing compounds have become important synthons in drug development. Although specific studies on this compound are limited, its structural features suggest potential therapeutic applications:

• .

Commercially Available Drugs

Several drugs in the market contain a 1,3-diazole ring (imidazole-based). Examples include: